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Compound of Interest

Compound Name: L-Ascorbic acid-13C

Cat. No.: B1146135

An In-depth Technical Guide to the Safety and Handling of L-Ascorbic acid-13C

For researchers, scientists, and drug development professionals, the use of isotopically labeled
compounds like L-Ascorbic acid-13C is crucial for a variety of applications, including
metabolic flux analysis, clinical mass spectrometry, and as tracers in biological systems.[1][2]
While the isotopic label does not significantly alter the chemical hazards compared to its
unlabeled counterpart, adherence to strict safety and handling protocols is paramount to
ensure experimental integrity and personnel safety. This guide provides a comprehensive
overview of the safety, handling, storage, and experimental applications of L-Ascorbic acid-
13C.

Chemical and Physical Properties

L-Ascorbic acid-13C is the 3C-labeled version of L-Ascorbic acid, also known as Vitamin C.[1]
It is a six-carbon compound related to glucose and functions as an essential nutrient, a
reducing agent, and a coenzyme in several metabolic pathways.[3] The primary use of the 13C
label is for tracing and quantification in studies using techniques like Nuclear Magnetic
Resonance (NMR) spectroscopy, Gas Chromatography-Mass Spectrometry (GC-MS), or Liquid
Chromatography-Mass Spectrometry (LC-MS).[1][2]
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Property Value Source
Molecular Formula Cs13CHs0s [4]
Molecular Weight 177.12 g/mol [41[5]
178101-88-7 (labeled)[4][6],
CAS Number N/A
50-81-7 (unlabeled)[6][7]
Solid, White to Light Yellow
Appearance [81[°]
Crystals
Purity >98% [4]
Solubility Soluble in water [81[9][10]
pH 1.0 - 2.6 (in aqueous solution) [819]
Melting Point 190 °C /374 °F [8][9]
Specific Gravity 1.65 [819]

Safety and Handling

Based on the safety data for L-Ascorbic acid, the 13C-labeled compound is not classified as a

dangerous substance.[8][11] However, standard laboratory precautions should always be

observed.

Hazard Identification and First Aid

o Potential Hazards: May cause irritation to the skin, eyes, and respiratory tract.[10] Ingestion

of large quantities may lead to gastrointestinal issues.[10] Fine dust dispersed in the air can

create a potential dust explosion hazard in the presence of an ignition source.[12]

e First Aid Measures:

o Inhalation: Move the individual to fresh air.[7][8]

o Skin Contact: Wash the affected area immediately with plenty of water.[7][8]
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o Eye Contact: Rinse cautiously with water for several minutes. If contact lenses are
present, remove them if possible.[7][8]

o Ingestion: Rinse mouth and drink water. Seek medical advice if feeling unwell.[7]

Personal Protective Equipment (PPE) and Engineering
Controls

e Engineering Controls: Use local exhaust ventilation or other engineering controls to keep
airborne dust levels to a minimum.[12]

o Personal Protective Equipment:
o Eye/Face Protection: Safety glasses with side protection are recommended.[7][11]
o Hand Protection: Wear suitable chemical-resistant gloves.[7][11]
o Skin and Body Protection: A lab coat should be worn.[8][12]

o Respiratory Protection: If dust is generated, use an approved dust respirator.[12]

Spill and Disposal Procedures

o Spill Response: For small spills, dampen the solid material with water and transfer it to a
suitable container for disposal.[3][10] Use absorbent paper dampened with water to clean up
any remaining material.[3][10] Avoid generating dust.

o Waste Disposal: Dispose of waste material in accordance with local, regional, and national
regulations. Do not empty into drains.[7]

Storage and Stability

Proper storage is critical to maintain the integrity and purity of L-Ascorbic acid-13C.
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Parameter Recommendation

Store refrigerated at +2°C to +8°C.[5] Some

Temperature .
suppliers recommend 4°C.[4]
] Keep in a tightly closed, opaque container.[7]
Container
[12][13]
Atmosphere Store under an inert atmosphere.[9]

Protect from light, moisture, air, heat, and
incompatible substances.[3][4][10][11][12][13]

Conditions to Avoid

) ) Strong oxidizing agents, alkalis, iron, copper,
Incompatible Materials )
zinc, and manganese.[10][11][12]

The compound is stable in its dry state but
- oxidizes readily in aqueous solutions, a process
Stability o ]
accelerated by air, light, heat, and certain

metals.[3][10][12]

Experimental Protocols and Applications

L-Ascorbic acid-13C is primarily used as a tracer to study its absorption, metabolism, and
redox chemistry in biological systems.[1][2][14]

General Workflow for Metabolic Tracing

The following diagram outlines a typical workflow for an in vivo or in vitro experiment using L-
Ascorbic acid-13C as a metabolic probe.
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Experimental Workflow for L-Ascorbic acid-13C Tracing

Preparation
Prepare L-Ascorbic acid-13C Prepare Biological System
Solution (e.g., in buffer) (e.g., Cell Culture, Animal Model)

Expefiment

Administer L-Ascorbic acid-13C

(e.g., add to media, oral gavage)

=0

Incubate / Time Course
(Allow for metabolic processing)

Collect Samples at Time Points
(e.g., Plasma, Tissue, Cells)

Ana| ’ysis

Quench Metabolism &
Extract Metabolites

Analyze by Mass Spectrometry
(LC-MS) or NMR

Data Analysis
(Identify 13C-labeled metabolites,
quantify flux)

Click to download full resolution via product page

Caption: A generalized workflow for metabolic tracing studies using L-Ascorbic acid-13C.

Protocol: Analysis of Vitamin C Absorption in Human
Subjects

This protocol is a generalized methodology based on studies investigating Vitamin C
absorption.[15][16]

e Subject Preparation: Healthy, non-smoking volunteers are recruited.[15] They are typically
asked to fast overnight and avoid vitamin supplements prior to the study.[15]

e Dosing: A precisely weighed oral dose of L-[1-t3C]ascorbic acid (e.g., 30 mg) dissolved in
water is administered to each subject.[15][16]
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» Blood Collection: Blood samples are collected into tubes containing appropriate
anticoagulants at multiple time points (e.g., at baseline (t=0), then at frequent intervals for the
first hour, and hourly for several subsequent hours).[15][16]

o Sample Processing: Plasma is immediately separated by centrifugation.

» Derivatization: The 3C-ascorbate in the plasma is converted to a volatile derivative (e.g., a
trimethylsilyl ester) to facilitate analysis by Gas Chromatography-Mass Spectrometry (GC-
MS).[15][16]

o GC-MS Analysis: The derivatized samples are injected into a GC-MS system to separate the
ascorbate derivative and measure the 13C-isotope enrichment.[15]

o Data Analysis: The peak plasma enrichment time and other kinetic variables are calculated
to determine the rate and extent of absorption.[15][16]

Protocol: In Vitro Redox Cycling in Cell Suspensions

This protocol is adapted from studies investigating the redox status of cancer cells.[17]

o Cell Culture: Murine lymphoma cells (or other relevant cell lines) are cultured to a sufficient
density.

o Preparation: Cells are harvested, washed, and resuspended in a suitable buffer.

o Substrate Addition: Hyperpolarized [1-*3C]-Ascorbic acid or [1-13C]-Dehydroascorbic acid is
added to the cell suspension.

* NMR Spectroscopy: The cell suspension is immediately placed in an NMR spectrometer.

o Data Acquisition: 13C NMR spectra are acquired over time to monitor the conversion between
the oxidized ([1-3C]-Dehydroascorbic acid) and reduced ([1-13C]-Ascorbic acid) forms.

¢ Analysis: The rates of extracellular oxidation of ascorbic acid and intracellular reduction of
dehydroascorbic acid are calculated from the spectral data, providing insight into the cellular
redox state.[17]
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Biological Pathways and Mechanisms

L-Ascorbic acid is a key player in cellular redox homeostasis. It acts as an electron donor and a
potent antioxidant, protecting cells from damage by reactive oxygen species (ROS).[1][18][19]

Redox Cycling of Vitamin C

The primary mechanism involves the two-electron oxidation of L-Ascorbic acid (AA) to
dehydroascorbic acid (DHA). This process is central to its role in neutralizing free radicals. DHA
can then be reduced back to AA intracellularly, a process that often involves glutathione (GSH)

and NADPH, thus recycling the antioxidant capacity.[20]

Redox Cycling of L-Ascorbic Acid

Dehydroascorbic Acid (DHA)
(Oxidized Form)

L-Ascorbic Acid (AA)
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Caption: The antioxidant role of L-Ascorbic acid via redox cycling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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